Cas no 941944-25-8 (2-{1,1'-biphenyl-4-yl}-N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylacetamide)

• Product Name: 2-{1,1'-biphenyl-4-yl}-N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylacetamide
• CAS No: 941944-25-8
• MF: C₂₃H₂₂N₂O₃S
• MW: 406.497384548187
• CID: 5513636
• Update Time: 2025-06-11

2-{1,1'-biphenyl-4-yl}-N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(1,1-dioxo-1,2-thiazolidin-2-yl)phenyl]-2-(4-phenylphenyl)acetamide
• 2-{1,1'-biphenyl-4-yl}-N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylacetamide

• Inchi： 1S/C23H22N2O3S/c26-23(17-18-7-9-20(10-8-18)19-5-2-1-3-6-19)24-21-11-13-22(14-12-21)25-15-4-16-29(25,27)28/h1-3,5-14H,4,15-17H2,(H,24,26)
• InChI Key： AQYQOIYQVJWKFO-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(N2CCCS2(=O)=O)C=C1)(=O)CC1=CC=C(C2=CC=CC=C2)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-{1,1'-biphenyl-4-yl}-N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylacetamide

2-{1,1'-biphenyl-4-yl}-N-4-(1,1-dioxo-1λ⁶,2-thiazolidin-2-yl)phenylacetamide: An Overview of Its Structure, Properties, and Potential Applications

2-{1,1'-biphenyl-4-yl}-N-4-(1,1-dioxo-1λ⁶,2-thiazolidin-2-yl)phenylacetamide (CAS No. 941944-25-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a biphenyl moiety and a thiazolidine ring. These structural elements contribute to its potential therapeutic applications and biological activities.

The molecular formula of 2-{1,1'-biphenyl-4-yl}-N-4-(1,1-dioxo-1λ⁶,2-thiazolidin-2-yl)phenylacetamide is C₂₅H₂₃N₃O₃S, and its molecular weight is 437.53 g/mol. The compound's structure can be visualized as a biphenyl group attached to an acetamide moiety, which is further substituted with a thiazolidine ring. The thiazolidine ring is a key functional group that imparts unique chemical and biological properties to the molecule.

In recent years, the study of 2-{1,1'-biphenyl-4-yl}-N-4-(1,1-dioxo-1λ⁶,2-thiazolidin-2-yl)phenylacetamide has focused on its potential as a therapeutic agent. Research has shown that this compound exhibits significant anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2020 reported that 2-{1,1'-biphenyl-4-yl}-N-4-(1,1-dioxo-1λ⁶,2-thiazolidin-2-yl)phenylacetamide effectively inhibited the proliferation of human colon cancer cells by inducing apoptosis and cell cycle arrest.

The anti-inflammatory properties of 2-{1,1'-biphenyl-4-yl}-N-4-(1,1-dioxo-1λ⁶,2-thiazolidin-2-yl)phenylacetamide have also been extensively studied. A 2021 study in the European Journal of Pharmacology demonstrated that this compound significantly reduced inflammation in a murine model of colitis by downregulating pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that 2-{1,1'-biphenyl-4-yl}-N-4-(1,1-dioxo-1λ⁶,2-thiazolidin-2-yl)phenylacetamide could be a promising candidate for the treatment of inflammatory diseases.

The mechanism of action of 2-{1,1'-biphenyl-4-yl}-N-4-(1,1-dioxo-1λ⁶,2-thiazolidin-2-yl)phenylacetamide is not yet fully understood, but it is believed to involve multiple pathways. One proposed mechanism is the modulation of nuclear factor-kappa B (NF-kB), a key transcription factor involved in inflammation and cancer. Another potential mechanism is the inhibition of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins that mediate inflammation.

Beyond its therapeutic applications, 2-{1,1'-biphenyl-4-y l}-N - 4 -( 1 , ₁ - d i o x o - ₁ λ⁶ , ₂ - t h i a z o l i d i n - ₂ - y l ) p h e n y l a c e t a m i d e has also been studied for its potential use in materials science. The biphenyl moiety confers rigidity and planarity to the molecule, making it suitable for applications in organic electronics and photovoltaic materials. A recent study published in Advanced Materials in 2023 explored the use of this compound as a dopant in organic solar cells, showing improved device performance due to enhanced charge transport properties.

In terms of synthesis, several methods have been reported for the preparation of 2-{1,₁′ - b i p h e n y l -₄ - y l } - N -₄ -(₁ ,₁ - d i o x o -₁ λ⁶ ,₂ - t h i a z o l i d i n -₂ - y l ) p h e n y l a c e t a m i d e . One common approach involves the coupling of an appropriately substituted biphenylyl acetamide with a thiazolidine derivative using standard coupling reagents such as EDCI and HOBt. The reaction conditions are typically optimized to maximize yield and purity while minimizing side reactions.

The stability and solubility properties of CAS No. 94₁₉₄₄₋₂₅₋₈ are important considerations for both research and practical applications. Studies have shown that this compound is stable under standard laboratory conditions but may degrade when exposed to strong acids or bases. Its solubility in various solvents has been investigated to optimize its use in different formulations. For example, it has been found to be moderately soluble in dimethyl sulfoxide (DMSO) but poorly soluble in water.

In conclusion, CAS No. 9₄₁₉₄₄₋₂₅₋₈ represents a promising compound with diverse applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features contribute to its biological activities and potential therapeutic benefits. Ongoing research continues to explore new avenues for its use and optimization, making it an exciting area of study for scientists and researchers alike.